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Compound of Interest

Compound Name: N,N-Dimethylethylenediamine

Cat. No.: B050034 Get Quote

Essential Safety and Handling Guide for N,N-
Dimethylethylenediamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of N,N-Dimethylethylenediamine (CAS No. 108-00-9). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risks.

N,N-Dimethylethylenediamine is a highly flammable liquid and vapor that can cause severe

skin burns and eye damage.[1][2] It is also harmful if swallowed or in contact with the skin.[1][2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling N,N-
Dimethylethylenediamine. The following table summarizes the required PPE.
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Body Part
Personal Protective

Equipment
Standard/Specification

Eyes/Face

Chemical splash goggles and

a face shield should be worn,

especially where there is a

potential for splashing.[3][4]

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

Skin/Body

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][5] An

impervious full body suit or

long-sleeve coveralls are

recommended for emergency

situations.[6]

Chemical resistant gloves

tested to EN 374.[7]

Respiratory

In case of inadequate

ventilation or when exposure

limits may be exceeded, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1][4] For

emergencies, a self-contained

breathing apparatus (SCBA)

with a full face-piece is

recommended.[6]

OSHA 29 CFR 1910.134 or

European Standard EN 149[1]

[4]

Operational Plan for Handling
A systematic approach is crucial for safely handling N,N-Dimethylethylenediamine. The

following workflow outlines the necessary steps from preparation to the conclusion of work.
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Workflow for Handling N,N-Dimethylethylenediamine

Preparation

Handling

Post-Handling

Ensure proper ventilation and access to eyewash stations and safety showers.

Ground all equipment to prevent static discharge.

Don appropriate PPE as specified.

Use only non-sparking, explosion-proof tools and equipment.

Handle in a closed system or with appropriate exhaust ventilation.

Avoid contact with skin, eyes, and clothing. Avoid inhaling vapors.

Wash hands and any exposed skin thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other ignition sources.

Click to download full resolution via product page

Handling Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b050034?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Exposure Type Immediate First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[1][2] Remove contact lenses if present and

easy to do.[7] Seek immediate medical

attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

[7] Rinse skin with water/shower for at least 15

minutes.[1] Seek immediate medical attention.

[1] Wash contaminated clothing before reuse.[6]

Inhalation

Move the person to fresh air.[1] If breathing is

difficult or has stopped, provide artificial

respiration.[2][7] Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting.[7] Rinse mouth with

water.[7] Never give anything by mouth to an

unconscious person.[2] Call a poison center or

doctor immediately.[1]

Spill or Leak

Evacuate personnel from the area. Remove all

sources of ignition.[1] Ventilate the area.[7]

Absorb the spill with inert material (e.g., sand,

diatomaceous earth) and place it in a suitable

container for disposal.[8] Use spark-proof tools.

[1]

Disposal Plan
Proper disposal of N,N-Dimethylethylenediamine and any contaminated materials is essential

to prevent environmental contamination and ensure compliance with regulations.
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Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and

consult state and local regulations for complete and accurate classification.[4]

Disposal Procedure:

Containment: Collect waste in suitable, closed, and properly labeled containers.[1]

Storage: Store waste containers in a secure, well-ventilated area, away from ignition sources

and incompatible materials.

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1] Do not allow the chemical to enter

drains or waterways.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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